Cas no 2287246-56-2 (2H-Thiopyran-4-methanamine, tetrahydro-2-methyl-, hydrochloride (1:1), (2R,4S)-)

• Product Name: 2H-Thiopyran-4-methanamine, tetrahydro-2-methyl-, hydrochloride (1:1), (2R,4S)-
• CAS No: 2287246-56-2
• MF: C₇H₁₆ClNS
• MW: 181.72663974762
• CID: 5377953
• PubChem ID: 137945292
• Update Time: 2025-05-30

2H-Thiopyran-4-methanamine, tetrahydro-2-methyl-, hydrochloride (1:1), (2R,4S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-methanamine, tetrahydro-2-methyl-, hydrochloride (1:1), (2R,4S)-
• [(2R,4S)-2-Methylthian-4-yl]methanamine;hydrochloride
• 2287246-56-2
• rac-[(2R,4S)-2-methylthian-4-yl]methanamine hydrochloride
• EN300-6740478
• Z3488455799

• Inchi： 1S/C7H15NS.ClH/c1-6-4-7(5-8)2-3-9-6;/h6-7H,2-5,8H2,1H3;1H/t6-,7+;/m1./s1
• InChI Key： NINJFXHRCYKVMY-HHQFNNIRSA-N
• SMILES： Cl.S1CC[C@H](CN)C[C@H]1C

Computed Properties

• Exact Mass: 181.0691984g/mol
• Monoisotopic Mass: 181.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Additional information on 2H-Thiopyran-4-methanamine, tetrahydro-2-methyl-, hydrochloride (1:1), (2R,4S)-

Thiopyran Derivative: CAS No 2287246-56-2

CAS No 2287246-56-2 refers to the compound known as Thiopyran derivative, specifically Thiopyran-4-methanamine, in its tetrahydro form with a methyl substituent at position 3. This compound is available as a hydrochloride salt in a 1:1 ratio and exists in the (R,S) stereochemical configuration at positions 3 and 5 of the thiopyran ring.

The molecular structure of this compound comprises a thiopyran ring system, which is a six-membered ring containing one sulfur atom and one nitrogen atom. The substitution pattern includes a methyl group at position 3 and an amine group at position 4. The hydrochloride salt form indicates that the compound exists as the ammonium chloride salt, which is common for compounds with basic nitrogen functionalities.

Research on thiopyran derivatives has been extensive due to their potential applications in various fields such as drug discovery, agrochemicals, and materials science. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. The (R,S) configuration of CAS No 2287246-56-2 suggests that it may exhibit specific pharmacokinetic properties, making it a promising candidate for further exploration in therapeutic areas.

The synthesis of this compound involves multi-step organic reactions, including ring formation and functional group transformations. Advanced techniques such as asymmetric catalysis have been employed to achieve high enantiomeric excess in the preparation of the (R,S) stereoisomer. This approach ensures that the compound can be produced efficiently and cost-effectively for both research and potential commercial applications.

In terms of biological activity, CAS No 2287246-56-